Cas no 1255529-38-4 ((1R,2R 5R)-tert-Butyl Edoxaban)

• Product Name: (1R,2R 5R)-tert-Butyl Edoxaban
• CAS No: 1255529-38-4
• MF: C₂₁H₃₀ClN₅O₅
• MW: 467.946403980255
• CID: 4761898
• Update Time: 2025-10-29

(1R,2R 5R)-tert-Butyl Edoxaban Chemical and Physical Properties

Names and Identifiers

• Edoxaban Impurity 28 (1R,2R,4R)
• Carbamic acid, N-[(1R,2R,5R)-2-[[2-[(5-chloro-2-pyridinyl)amino]-2-oxoacetyl]amino]-5-[(dimethylamino)carbonyl]cyclohexyl]-, 1,1-dimethylethyl ester
• tert-butyl ((1R,2R,5R)-2-(2-((5-chloropyridin-2-yl)amino)-2-oxoacetamido)-5-(dimethylcarbamoyl)cyclohexyl)carbamate
• (1R,2R 5R)-tert-Butyl Edoxaban

• Inchi： 1S/C21H30ClN5O5/c1-21(2,3)32-20(31)25-15-10-12(19(30)27(4)5)6-8-14(15)24-17(28)18(29)26-16-9-7-13(22)11-23-16/h7,9,11-12,14-15H,6,8,10H2,1-5H3,(H,24,28)(H,25,31)(H,23,26,29)/t12-,14-,15-/m1/s1
• InChI Key： YJDLJNAWLBVIRF-BPLDGKMQSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@H]1C[C@H](C(N(C)C)=O)CC[C@H]1NC(C(NC1=NC=C(Cl)C=C1)=O)=O

Additional information on (1R,2R 5R)-tert-Butyl Edoxaban

Introduction to (1R,2R,5R)-tert-Butyl Edoxaban (CAS No. 1255529-38-4)

(1R,2R,5R)-tert-Butyl Edoxaban (CAS No. 1255529-38-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound is a prodrug of edoxaban, an oral direct factor Xa inhibitor used primarily for the prevention of stroke and systemic embolism in patients with non-valvular atrial fibrillation (NVAF). The development and clinical application of (1R,2R,5R)-tert-Butyl Edoxaban have been driven by its potential to improve the pharmacokinetic and pharmacodynamic properties of edoxaban, thereby enhancing its therapeutic efficacy and safety profile.

The chemical structure of (1R,2R,5R)-tert-Butyl Edoxaban is characterized by a tert-butyl group attached to a bicyclic scaffold. This unique structural feature contributes to its enhanced stability and bioavailability compared to other anticoagulants. The tert-butyl group plays a crucial role in modulating the compound's lipophilicity and metabolic stability, which are essential for achieving optimal therapeutic outcomes.

In recent years, numerous studies have focused on the mechanisms of action and clinical applications of (1R,2R,5R)-tert-Butyl Edoxaban. One of the key findings is its ability to selectively inhibit factor Xa, a critical component of the coagulation cascade. By blocking the conversion of prothrombin to thrombin, (1R,2R,5R)-tert-Butyl Edoxaban effectively reduces the formation of thrombi without significantly affecting other coagulation factors. This selective inhibition minimizes the risk of bleeding complications, which is a common concern with traditional anticoagulants such as warfarin.

Clinical trials have demonstrated the efficacy and safety of (1R,2R,5R)-tert-Butyl Edoxaban in various patient populations. The ENGAGE AF-TIMI 48 trial, one of the largest randomized controlled trials in atrial fibrillation patients, compared edoxaban with warfarin and found that edoxaban was non-inferior to warfarin in preventing stroke or systemic embolism while significantly reducing the risk of major bleeding events. These findings have led to the approval of edoxaban by regulatory agencies such as the FDA and EMA for use in NVAF patients.

The pharmacokinetic properties of (1R,2R,5R)-tert-Butyl Edoxaban are also noteworthy. It exhibits rapid absorption following oral administration and has a half-life that allows for once-daily dosing. This dosing regimen enhances patient compliance and convenience compared to multiple daily doses required for some other anticoagulants. Additionally, (1R,2R,5R)-tert-Butyl Edoxaban has minimal interactions with food and other medications, further contributing to its favorable safety profile.

Recent advancements in drug delivery systems have further optimized the use of (1R,2R,5R)-tert-Butyl Edoxaban. Nanoparticle formulations and targeted delivery approaches have been explored to enhance its bioavailability and reduce systemic side effects. These innovations hold promise for improving the therapeutic index of edoxaban and expanding its clinical applications beyond NVAF.

In conclusion, (1R,2R,5R)-tert-Butyl Edoxaban (CAS No. 1255529-38-4) represents a significant advancement in anticoagulant therapy. Its unique chemical structure and pharmacological properties make it an effective and safe option for preventing stroke and systemic embolism in patients with non-valvular atrial fibrillation. Ongoing research continues to explore new avenues for optimizing its use and expanding its therapeutic potential in various clinical settings.